Cas no 1481012-35-4 (2-(1,2-Thiazol-5-yl)propanoic acid)

• Product Name: 2-(1,2-Thiazol-5-yl)propanoic acid
• CAS No: 1481012-35-4
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 5745141
• PubChem ID: 112489827
• Update Time: 2025-05-24

2-(1,2-Thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-Thiazol-5-yl)propanoic acid
• 2-(1,2-Thiazol-5-yl)propanoicacid
• EN300-1139096
• 1481012-35-4
• 5-Isothiazoleacetic acid, α-methyl-

• Inchi： 1S/C6H7NO2S/c1-4(6(8)9)5-2-3-7-10-5/h2-4H,1H3,(H,8,9)
• InChI Key： RRCABPZADMRXJX-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(C(=O)O)C

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 213.2±22.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-(1,2-Thiazol-5-yl)propanoic acid

Introduction to 2-(1,2-Thiazol-5-yl)propanoic acid (CAS No. 1481012-35-4)

2-(1,2-Thiazol-5-yl)propanoic acid, identified by the Chemical Abstracts Service registry number 1481012-35-4, is a compound of significant interest in the field of pharmaceutical and biochemical research. This molecule, featuring a thiazole moiety linked to a propanoic acid backbone, has garnered attention due to its structural versatility and potential biological activities. The thiazole ring is a core structural unit found in numerous biologically active natural products and synthetic drugs, while the propanoic acid moiety introduces a carboxylic acid functionality, which is widely recognized for its role in various biochemical pathways.

The synthesis and characterization of 2-(1,2-Thiazol-5-yl)propanoic acid have been subjects of extensive study, particularly in the context of developing novel therapeutic agents. The compound’s unique structure positions it as a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like thiazole derivatives in addressing a wide range of diseases, from infectious disorders to chronic conditions.

One of the most compelling aspects of 2-(1,2-Thiazol-5-yl)propanoic acid is its potential as a scaffold for drug discovery. The presence of both the thiazole and propanoic acid functional groups allows for diverse modifications, enabling researchers to fine-tune its properties for specific applications. For instance, the carboxylic acid group can be used to form esters or amides, while the thiazole ring can be further functionalized through various chemical reactions. These attributes make it an attractive candidate for exploring new pharmacophores.

Recent studies have begun to unravel the biological significance of thiazole derivatives, including 2-(1,2-Thiazol-5-yl)propanoic acid. Research has demonstrated that thiazole-based compounds can exhibit antimicrobial, anti-inflammatory, and antioxidant properties. The structural motif is particularly well-suited for interacting with biological targets such as enzymes and receptors, making it a promising candidate for developing small-molecule inhibitors. For example, derivatives of thiazole have shown promise in inhibiting enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases.

The propanoic acid moiety in 2-(1,2-Thiazol-5-yl)propanoic acid also contributes to its potential biological activity. Carboxylic acids are known to participate in various biochemical processes, including binding to proteins and acting as signaling molecules. This functionality could be exploited to develop compounds with targeted effects on specific biological pathways. Additionally, the propanoic acid group can be used to link other pharmacophoric units, creating hybrid molecules with enhanced therapeutic potential.

In the realm of drug development, the synthesis of 2-(1,2-Thiazol-5-yl)propanoic acid has been optimized using modern synthetic techniques. Advances in catalysis and green chemistry have enabled more efficient and sustainable production methods. These improvements not only reduce costs but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing. The compound’s synthesis often involves multi-step reactions that highlight the ingenuity of organic chemists in constructing complex molecules from simpler precursors.

One notable application of 2-(1,2-Thiazol-5-yl)propanoic acid is in the development of novel antibiotics. The rise of antibiotic-resistant bacteria has underscored the need for new antimicrobial agents. Thiazole derivatives have shown promise in this area due to their ability to disrupt bacterial cell wall synthesis and other vital processes. Research is ongoing to identify and optimize compounds like 2-(1,2-Thiazol-5-yl)propanoic acid that can combat resistant strains without causing adverse effects on human cells.

The compound’s potential extends beyond antimicrobial applications. Studies suggest that it may have utility in treating inflammatory diseases by modulating key inflammatory pathways. The interaction between thiazole derivatives and biological targets such as cytokine receptors has been explored as a means to develop anti-inflammatory drugs. Furthermore, its structural features make it a candidate for developing kinase inhibitors, which are critical in treating cancers and other diseases driven by abnormal kinase activity.

Another area where 2-(1,2-Thiazol-5-yl)propanoic acid shows promise is in neurodegenerative disease research. Thiazole derivatives have been investigated for their ability to cross the blood-brain barrier and interact with neural receptors involved in conditions such as Alzheimer’s disease and Parkinson’s disease. The carboxylic acid group can be tailored to enhance solubility and bioavailability, improving delivery to affected brain regions. This makes it an exciting candidate for further exploration in neuropharmacology.

The chemical properties of 2-(1,2-Thiazol-5-yl)propanoic acid, including its solubility profile and stability under various conditions, are also subjects of study. These properties are crucial for determining its suitability for different applications, from laboratory research to clinical use. Researchers are employing computational methods alongside experimental techniques to predict and optimize these properties before moving into large-scale production.

In conclusion, 2-(1 , 2 -Thia z ol - 5 - yl ) pro pan o ic ac id ( CAS No . 148101 12 -35 -4 ) represents a significant advancement i n pharma ceutical research . Its unique structure , combi nati on o f th ia z ol e an d pro pan o ic ac id functi onal i t i es , an d pote nt i al bi o l ogi cal acti vi ties make i t a valuab le scaffold f or deve lop ing n e w dr ugs . Recent st udi es h av e hi ghli ghted i ts pote nt i al i n combatti ng inf ecti ons , reduci ng infl amm ati on , an d treati ng neurode generat i ve dis eases . As researc h conti nues t o eluci da t e i ts mechanis ms an d appl i cati ons , compou nds l i ke thi s are poised t o play a cr uci al r ol e i n future medici ne . p >